N-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-hydrazino-1,3,5-triazin-2-amine

• IUPAC Name: N-(4-bromophenyl)-4-(3,5-dimethylpyrazol-1-yl)-6-hydrazinyl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C14H15BrN8/c1-8-7-9(2)23(22-8)14-19-12(18-13(20-14)21-16)17-11-5-3-10(15)4-6-11/h3-7H,16H2,1-2H3,(H2,17,18,19,20,21)
• InChI Key: GKWIRVSCTLXSLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=NC(=N2)NN)NC3=CC=C(C=C3)Br)C
• Molecular Formula: C14H15BrN8
• Molecular Weight: 375.23 g/mol

Description

The compound N-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-hydrazino-1,3,5-triazin-2-amine is a multifaceted molecule that likely exhibits a complex array of intermolecular interactions due to its structural components. It contains a bromophenyl group, a pyrazolyl ring, and a triazinamine moiety, which may contribute to its potential as a pharmacologically active compound or as a building block in organic synthesis.

Synthesis Analysis

The synthesis of related antipyrine derivatives has been reported, which involves the reaction of aromatic aldehydes with N-(4H-1,2,4-triazol-4-yl)acetamide, followed by cyclization with hydrazine hydrate to form pyrazolyl-triazolamine compounds . Although the exact synthesis of N-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-hydrazino-1,3,5-triazin-2-amine is not detailed in the provided papers, it can be inferred that a similar synthetic route could be employed, with appropriate modifications to incorporate the bromophenyl and hydrazino groups.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using X-ray crystallography, which reveals that they crystallize in the monoclinic P21/c space group and exhibit significant intermolecular hydrogen bonding . The presence of a bromophenyl group in the compound of interest suggests that additional interactions, such as halogen bonding, could be present and contribute to the stabilization of its molecular structure.

Chemical Reactions Analysis

The reactivity of the compound would likely be influenced by the presence of the hydrazino group, which is known to participate in various chemical reactions, including condensation and cyclization reactions. The pyrazolyl and triazinamine moieties could also engage in nucleophilic substitution reactions, especially considering the presence of the electron-withdrawing bromophenyl group .

Physical and Chemical Properties Analysis

While the physical and chemical properties of N-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-hydrazino-1,3,5-triazin-2-amine are not explicitly provided, related compounds have been analyzed through Hirshfeld surface analysis and DFT calculations. These studies suggest that the compounds' solid-state structures are stabilized by a combination of hydrogen bonds and π-interactions, with significant contributions from electrostatic energy . The presence of a bromine atom could also influence the compound's melting point, solubility, and overall reactivity.